N-[[5-(2-anilino-2-oxoethyl)sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide

• IUPAC Name: N-[[5-(2-anilino-2-oxoethyl)sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C26H25N5O4S/c1-34-20-14-12-18(13-15-20)25(33)27-16-23-29-30-26(31(23)21-10-6-7-11-22(21)35-2)36-17-24(32)28-19-8-4-3-5-9-19/h3-15H,16-17H2,1-2H3,(H,27,33)(H,28,32)
• InChI Key: LCRAXXMWXIRHHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC=C3OC)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C26H25N5O4S
• Molecular Weight: 503.6 g/mol

Description

N-[[5-(2-anilino-2-oxoethyl)sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C26H25N5O4S and its molecular weight is 503.58. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds incorporating thiazole and triazole rings have been synthesized and evaluated for their antimicrobial properties. For instance, a series of compounds were synthesized and screened for their in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as their inhibitory action against various strains of fungi. These studies suggest that such compounds could provide valuable therapeutic interventions for treating microbial diseases, including bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Enzymatic Activity Modulation

Another research focus is on the effect of certain compounds on the activities of enzymes such as transferases. Studies have shown that compounds with oxadiazole rings containing glycine moieties can modulate the activities of transferase enzymes, demonstrating both activation and inhibitory effects depending on the enzyme and compound concentration. These findings open avenues for exploring these compounds in the regulation of enzymatic activities related to various physiological and pathological processes (Tomi, Al-qaisi, & Al-Qaisi, 2010).

Herbicidal Activities

The synthesis of novel triazolinone derivatives designed to inhibit Protoporphyrinogen oxidase (Protox), a key enzyme target of herbicides, highlights the potential agricultural applications of these compounds. Certain derivatives exhibited significant herbicidal activities, suggesting their potential development as postemergent herbicides for controlling broadleaf weeds in rice fields (Luo et al., 2008).

Anticancer Activity

Research on metal ion complexes derived from tetrazole-triazole compounds has shown anticancer activity against breast cancer cell lines. These findings indicate the potential for developing new chemotherapeutic agents based on the structural frameworks of these compounds, with specific focus on their interaction with metal ions to enhance cytotoxic effects against cancer cells (Ghani & Alabdali, 2022).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, specific safety and hazard information is not provided.